Cas no 208772-74-1 (tert-butyl 4-amino-1H-1,3-benzodiazole-1-carboxylate)

Technical Introduction: tert-Butyl 4-amino-1H-1,3-benzodiazole-1-carboxylate is a protected benzimidazole derivative featuring a Boc (tert-butoxycarbonyl) group at the 1-position and an amino substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The presence of the 4-amino group offers reactivity for derivatization, making it valuable for constructing heterocyclic scaffolds. Its well-defined structure and compatibility with standard synthetic protocols ensure reproducibility in complex molecule assembly. Suitable for use in peptide coupling, cross-coupling reactions, and as a precursor for bioactive molecules.

tert-butyl 4-amino-1H-1,3-benzodiazole-1-carboxylate structure

208772-74-1 structure

Product Name:tert-butyl 4-amino-1H-1,3-benzodiazole-1-carboxylate

CAS No:208772-74-1

MF:C₁₂H₁₅N₃O₂

MW:233.266402482986

MDL:MFCD13182525

CID:3904063

PubChem ID:18355224

Update Time:2025-06-08

tert-butyl 4-amino-1H-1,3-benzodiazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-1-carboxylic acid, 4-amino-, 1,1-dimethylethyl ester
- tert-butyl 4-aMino-1H-benzo[d]iMidazole-1-carboxylate
- 1-Boc-4-aminobenzoimidazole
- tert-butyl 4-amino-1H-1,3-benzodiazole-1-carboxylate
- 208772-74-1
- SY284355
- KMNMNTDCWQCPOO-UHFFFAOYSA-N
- DTXSID501200331
- MFCD13182525
- 1,1-Dimethylethyl 4-amino-1H-benzimidazole-1-carboxylate
- SCHEMBL2858266
- tert-butyl 4-aminobenzimidazole-1-carboxylate
- E86438
- MDL： MFCD13182525
- Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-7-14-10-8(13)5-4-6-9(10)15/h4-7H,13H2,1-3H3
- InChI Key： KMNMNTDCWQCPOO-UHFFFAOYSA-N
- SMILES： C1=NC2=C(N)C=CC=C2N1C(OC(C)(C)C)=O

Computed Properties

Exact Mass: 233.116426730Da
Monoisotopic Mass: 233.116426730Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 70.1Å²

tert-butyl 4-amino-1H-1,3-benzodiazole-1-carboxylate Pricemore >>

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